Cas no 259807-46-0 (Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate
• CAS No: 259807-46-0
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 2625063
• PubChem ID: 22709837
• Update Time: 2025-04-21

Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-pyridin-4-ylpyrimidine-5-carboxylate
• SCHEMBL5548180
• Ethyl 2-(4-pyridyl)-5-pyrimidinecarboxylate
• ethyl 2-(pyridin-4-yl)-5-pyrimidinecarboxylate
• DTXSID00627670
• ETHYL 2-(PYRIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE
• DB-220529
• ETHYL2-(PYRIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE
• VJLKDFNKHNYKBB-UHFFFAOYSA-N
• 259807-46-0
• Ethyl 2-(pyridin-4-YL)pyrimidine-5-carboxylate

• MDL： MFCD09863216
• Inchi： 1S/C12H11N3O2/c1-2-17-12(16)10-7-14-11(15-8-10)9-3-5-13-6-4-9/h3-8H,2H2,1H3
• InChI Key： VJLKDFNKHNYKBB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(C2C=CN=CC=2)=NC=1)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65Ų